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Compound of Interest

Compound Name: Tofogliflozin

Cat. No.: B611414 Get Quote

Essential Safety and Handling Guide for
Tofogliflozin
This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Tofogliflozin. Adherence to these guidelines is

essential to ensure personal safety and minimize environmental contamination.

Hazard Identification and Classification
Tofogliflozin is an active pharmaceutical ingredient (API) that requires careful handling due to

its potential health effects. The following table summarizes its hazard classification according to

the Globally Harmonized System (GHS).
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Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2][3][4]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation[1][2]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1][2]

Hazardous to the Aquatic

Environment, Acute
Category 1

H400: Very toxic to aquatic

life[3]

Hazardous to the Aquatic

Environment, Chronic
Category 1

H410: Very toxic to aquatic life

with long lasting effects[3][4]

Signal Word: Warning[1][3]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent exposure. The following table outlines the

minimum PPE requirements for handling Tofogliflozin in various laboratory scenarios.
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Operational Plan for Safe Handling
Follow these step-by-step procedures to ensure the safe handling of Tofogliflozin from receipt

to disposal.

3.1. Pre-Handling Procedures

Review Safety Data Sheet (SDS): Before working with Tofogliflozin, thoroughly read and

understand its SDS.[7]

Designate a Handling Area: All work with Tofogliflozin powder should be conducted in a

designated area, such as a chemical fume hood or a ventilated enclosure, to control airborne
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levels.[3]

Assemble PPE: Ensure all necessary PPE is available and in good condition.

Prepare for Spills: Locate the nearest spill kit, safety shower, and eyewash station.[2][4]

3.2. Handling Procedures

Don PPE: Put on all required PPE as specified in the table above.

Weighing: Carefully weigh the required amount of Tofogliflozin in a ventilated balance

enclosure or fume hood to minimize dust generation.[8]

Preparing Solutions: When dissolving Tofogliflozin, add the solvent slowly to the powder to

avoid splashing. Tofogliflozin is soluble in organic solvents like ethanol, DMSO, and

dimethyl formamide at approximately 30 mg/ml.[7]

Avoid Contamination: Do not eat, drink, or smoke in the handling area.[2][4] Wash hands

thoroughly after handling, even if gloves were worn.[2][3]

Storage: Keep the container tightly closed when not in use.[2][3] Store in a cool, well-

ventilated area, with a recommended temperature of -20°C for the solid powder.[2][7]

3.3. Post-Handling Procedures

Decontamination: Clean all work surfaces and equipment after use.

Remove PPE: Remove PPE in the correct order to avoid cross-contamination. Remove

gloves last and wash hands immediately.

Waste Disposal: Dispose of all waste materials according to the disposal plan outlined below.

Emergency Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.
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Incident First Aid / Emergency Action

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.[3]

Remove contaminated clothing and wash it

before reuse.[2][3] Seek medical attention if

irritation occurs.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids apart.[3]

Remove contact lenses if present and easy to

do so.[2] Seek immediate medical attention.[2]

[3]

Inhalation

Move the person to fresh air.[2][3] If breathing is

difficult, provide oxygen or artificial respiration.

[3] Seek immediate medical attention.[3]

Ingestion

Rinse mouth with water.[2][3] Do NOT induce

vomiting.[3] Call a poison control center or

doctor immediately for treatment advice.[3][4]

Accidental Spill

Evacuate personnel to a safe area.[2] Wear full

PPE, including respiratory protection, during

cleanup.[2][3] Avoid generating dust.[3][5]

Contain the spill and collect the material using

an absorbent material for liquids or by carefully

sweeping up solids.[3] Place the collected

material in a sealed container for disposal.[3]

Disposal Plan
Proper disposal of Tofogliflozin and associated waste is necessary to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation:

Contaminated PPE: Gloves, lab coats, and other disposable items contaminated with

Tofogliflozin should be placed in a clearly labeled, sealed plastic bag or container.[6]
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Unused Product: Unwanted or expired Tofogliflozin is considered chemical waste.

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate should be collected and treated as chemical waste. Puncture the container to

prevent reuse.[5]

Disposal Method:

All Tofogliflozin waste must be disposed of through a licensed chemical waste disposal

company.[5]

Do not discharge Tofogliflozin or its solutions into sewers or waterways, as it is very toxic

to aquatic life.[1][3]

Follow all local, state, and federal regulations for hazardous waste disposal.[2][3]

Safe Handling Workflow
The following diagram illustrates the key steps for safely handling Tofogliflozin in a laboratory

setting.
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Preparation

Handling

Post-Handling

Disposal

1. Review SDS
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(Fume Hood)

3. Assemble PPE

4. Don PPE

5. Weigh/Handle Tofogliflozin

6. Decontaminate Work Area Spill or
Exposure

7. Doff PPE

8. Wash Hands

9. Segregate Waste

10. Dispose via Licensed Vendor

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tofogliflozin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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